Cas no 501-30-4 (Kojic acid)

• Product name: Kojic acid
• CAS No: 501-30-4
• MF: C₆H₆O₄
• MW: 142.1094
• MDL: MFCD00006580
• CID: 37827
• PubChem ID: 3840

Kojic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
• 2-HYDROXYMETHYL-5-HYDROXY-4-PYRONE
• 2-HYDROXYMETHYL-5-HYDROXY-GAMMA-PYRONE
• 5'-HYDROXY-2-(HYDROXYMETHYL)-1,4-PYRANONE
• 5-HYDROXY-2-HYDROXYMETHYL-4H-4-PYRANONE
• 5-HYDROXY-2-HYDROXYMETHYL-4-PYRANONE
• 5-HYDROXY-2-(HYDROXYMETHYL)-4-PYRONE
• 5-HYDROXY-2-HYDROXYMETHYL-PYRAN-4-ONE
• KJ ACID
• TIMTEC-BB SBB005397
• 4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-
• kojic
• Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)
• 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
• Kojic acid(whitening agent in cosmetic)
• KOJIC ACID CRYSTALLINE
• Kojic acid
• 5-hydroxy-2-(hydroxymethyl)pyran-4-one
• KOJIC ACID(RG)
• 2-(hydroxymethyl)-5-hydroxy-4H-pyran-4-one
• 2-Hydroxymethyl-5-hydroxy-γ-pyrone
• 3-hydroxy-6-hydroxymethyl-4H-pyran-4-one
• 4H-PYRAN-4-ONE,5-HYDROXY-2-(HYDROXYMETHYL)
• 5-hydroxy-2-(hydroxmetyl)-4H-pyran-4-one
• UNII-6K23F1TT52
• 5-Hydroxy-2-hydroxymethyl-4-pyrone
• acido kojico
• 5-Hydroxy-2-hydroxymethyl-4
• 501-30-4
• Kojisaeure
• MFCD00006580
• HMS502O05
• IDI1_000923
• Spectrum5_001085
• 2-HYDROXYMETHYL-5-HYDROXY-.GAMMA.-PYRONE
• NCGC00142361-01
• BRN 0120895
• Spectrum_000191
• 2-Hydroxymethyl-5-hydroxy-4H-pyran-4-one
• s5174
• KBio2_005807
• KOJIC ACID [IARC]
• CCRIS 4131
• HSDB 7664
• Z104484860
• Oprea1_038773
• NCGC00017325-06
• NCGC00017325-10
• NSC 1942
• AC-11658
• F0001-1307
• CCG-38458
• 5-Hydroxy-2-hydroxymethyl-I(3)-pyron
• HMS3604L04
• KOJIC ACID (IARC)
• NS00013805
• SCHEMBL36895
• DTXSID2040236
• KOJIC ACID [MI]
• 6K23F1TT52
• TNP00261
• 123712-78-7
• KOJIC ACID (MART.)
• DTXCID0020236
• KBio3_002508
• BDBM50031467
• CAS-501-30-4
• C65A72E0-0E46-4AF4-AA68-178ECA2E5FCC
• 5-18-02-00516 (Beilstein Handbook Reference)
• KBio1_000923
• Tox21_110814
• KUC106760N
• KBioSS_000671
• KBioGR_001002
• NCGC00017325-05
• ACon1_000622
• NINDS_000923
• HY-W050154
• 2-Hydroxymethyl-5-hydroxy-?-pyrone
• NCGC00017325-03
• KBio2_003239
• SPBio_001875
• NSC-1942
• STK801688
• SR-01000945134-1
• 5-Hydroxy-2-hydroxymethyl-4H-pyran-4-one
• Kojic acid, purum, >=98.0% (HPLC)
• NCGC00017325-04
• Tox21_113449
• EINECS 207-922-4
• KBio2_000671
• CHEBI:43572
• K0012
• K-7000
• KOJIC ACID [MART.]
• Spectrum4_000571
• Natural Kojic Acid Powder
• Spectrum2_001828
• Tox21_110814_1
• BBL010645
• NCGC00017325-01
• SR-01000945134
• K0010
• BSPBio_003288
• AI3-02549
• KOJIC ACID [WHO-DD]
• InChI=1/C6H6O4/c7-2-4-1-5(8)6(9)3-10-4/h1,3,7,9H,2H2
• CHEMBL287556
• NCGC00168903-01
• CS-0032701
• KSC-11-228-2
• Kojic acid, analytical standard
• NSC1942
• KOJIC ACID [HSDB]
• WLN: T6O DVJ B1Q EQ
• NCGC00168903-02
• BEJNERDRQOWKJM-UHFFFAOYSA-
• Spectrum3_001704
• C91105
• Q416285
• DivK1c_000923
• SY018009
• MEGxm0_000388
• NCGC00017325-02
• DB01759
• AS-11648
• BIDD:ER0501
• SMP1_000171
• NCGC00181145-01
• AKOS000120649
• EN300-20919

• MDL： MFCD00006580
• Inchi： 1S/C6H6O4/c7-2-4-1-5(8)6(9)3-10-4/h1,3,7,9H,2H2
• InChI Key： BEJNERDRQOWKJM-UHFFFAOYSA-N
• SMILES： O1C([H])=C(C(C([H])=C1C([H])([H])O[H])=O)O[H]
• BRN： 0120895

Computed Properties

• Exact Mass: 142.02700
• Monoisotopic Mass: 142.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Tautomer Count: 2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1712 (rough estimate)
• Melting Point: 152-155 °C (lit.)
• Boiling Point: 401.7°C at 760 mmHg
• Flash Point: 179.9 °C
• Refractive Index: 1.4434 (estimate)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 70.67000
• LogP: -0.16230
• Merck: 5317
• pka: 7.9(at 25℃)
• λmax: 269(CHCl3)(lit.)
• Solubility: It is easily soluble in water, alcohol and acetone, slightly soluble in ether, ethyl acetate, chloroform and pyridine, and insoluble in benzene.

Kojic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：UQ0875000
• Hazardous Material Identification：
• Risk Phrases：R40
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Kojic acid Customs Data

• HS CODE：29329995
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives